(Z)-5-(4-butoxybenzylidene)thiazolidine-2,4-dione

• Molecular Formula: C14H15NO3S
• Molecular Weight: 277.34 g/mol
• IUPAC Name: (5Z)-5-[(4-butoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C14H15NO3S/c1-2-3-8-18-11-6-4-10(5-7-11)9-12-13(16)15-14(17)19-12/h4-7,9H,2-3,8H2,1H3,(H,15,16,17)/b12-9-
• InChI Key: AFCIKPDGHNLMNQ-XFXZXTDPSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=C\2/C(=O)NC(=O)S2
• SMILES: CCCCOC1=CC=C(C=C1)C=C2C(=O)NC(=O)S2

Description

(Z)-5-(4-butoxybenzylidene)thiazolidine-2,4-dione, commonly known as BBTD, is a synthetic compound that belongs to the thiazolidinedione class of compounds. It is a yellow crystalline powder that has been extensively studied for its potential use in scientific research. BBTD has been found to have a wide range of biochemical and physiological effects, making it a promising compound for further research.

Mechanism of Action

BBTD has been found to activate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism. Activation of PPARγ leads to increased insulin sensitivity and decreased glucose production in the liver. BBTD has also been found to inhibit the proliferation of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
BBTD has been found to have a wide range of biochemical and physiological effects. It has been shown to improve insulin sensitivity, decrease glucose production in the liver, and decrease inflammation. BBTD has also been found to inhibit the proliferation of cancer cells and induce apoptosis. In addition, BBTD has been found to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

BBTD has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has been extensively studied and its mechanism of action is well understood. However, BBTD also has limitations for use in lab experiments. It is a relatively new compound and its long-term effects are not well understood. In addition, BBTD has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on BBTD. One direction is to further study its potential use in the treatment of diabetes. BBTD has been found to improve insulin sensitivity and decrease glucose production in the liver, making it a promising compound for the treatment of diabetes. Another direction is to study its potential use in the treatment of cancer. BBTD has been found to inhibit the proliferation of cancer cells and induce apoptosis, making it a promising compound for the treatment of cancer. Finally, further research is needed to fully understand the long-term effects and safety of BBTD in humans.

Synthesis Methods

BBTD can be synthesized by the reaction of 4-butoxybenzaldehyde with thiazolidine-2,4-dione in the presence of a base. The reaction yields BBTD as a yellow crystalline powder. The synthesis method has been optimized to obtain high yields of pure BBTD.

Scientific Research Applications

BBTD has been extensively studied for its potential use in scientific research. It has been found to have a wide range of biochemical and physiological effects, making it a promising compound for further research. BBTD has been studied for its potential use in the treatment of diabetes, cancer, and other diseases.